Cas no 702664-43-5 (4-(2,4-Dioxo-1,4-dihydrothieno3,2-d-pyrimidin-3(2H)-yl)butanoic acid)

• Product Name: 4-(2,4-Dioxo-1,4-dihydrothieno3,2-d-pyrimidin-3(2H)-yl)butanoic acid
• CAS No: 702664-43-5
• MF: C₁₀H₁₀N₂O₄S
• MW: 254.262401103973
• MDL: MFCD04063015
• CID: 3166147
• PubChem ID: 5201191
• Update Time: 2025-10-20

4-(2,4-Dioxo-1,4-dihydrothieno3,2-d-pyrimidin-3(2H)-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dioxo-1,4-dihydrothieno3,2-d-pyrimidin-3(2H)-yl)butanoic acid
• 4-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}butanoic acid
• BBL007331
• BS-3138
• AKOS005744716
• 4-(2,4-dioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)butanoic acid
• 4-{4-hydroxy-2-oxothieno[3,2-d]pyrimidin-3-yl}butanoic acid
• CS-0314600
• 4-(2,4-Dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)butanoic acid
• 4-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)butanoic acid
• STL133927
• 702664-43-5
• 4-(2,4-Dioxo-1,4-dihydrothieno[3,2-d]-pyrimidin-3(2H)-yl)butanoic acid
• 4-(2,4-Dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)butanoicacid

• MDL： MFCD04063015
• Inchi： 1S/C10H10N2O4S/c13-7(14)2-1-4-12-9(15)8-6(3-5-17-8)11-10(12)16/h3,5H,1-2,4H2,(H,11,16)(H,13,14)
• InChI Key： WKIQTWKLNMZWBQ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(N2)=O)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 254.03612798Da
• Monoisotopic Mass: 254.03612798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 115Ų

Additional information on 4-(2,4-Dioxo-1,4-dihydrothieno3,2-d-pyrimidin-3(2H)-yl)butanoic acid

Comprehensive Overview of 4-(2,4-Dioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)butanoic acid (CAS No. 702664-43-5)

4-(2,4-Dioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)butanoic acid (CAS No. 702664-43-5) is a heterocyclic organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the thienopyrimidine family, a class of molecules known for their diverse biological activities. The presence of both dioxo and butanoic acid functional groups in its structure makes it a versatile intermediate for drug discovery and development.

In recent years, the scientific community has shown growing interest in thienopyrimidine derivatives due to their applications in targeting enzymes and receptors involved in various diseases. Researchers are particularly focused on their role in modulating kinase inhibitors, a hot topic in oncology and inflammation research. The compound's unique structure, featuring a thieno[3,2-d]pyrimidine core, allows for interactions with biological targets that are critical in signal transduction pathways.

The CAS No. 702664-43-5 is often searched in conjunction with terms like "synthetic routes", "biological activity", and "drug design", reflecting its relevance in medicinal chemistry. Its butanoic acid side chain enhances solubility, a property highly valued in the development of orally bioavailable drugs. This aligns with the current trend in pharmaceutical research to improve drug-like properties and ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

Another area of interest is the compound's potential as a building block for more complex molecules. Its dihydrothienopyrimidinone scaffold is a key motif in designing small-molecule therapeutics, particularly for conditions like metabolic disorders and autoimmune diseases. The integration of computational chemistry and AI-driven drug discovery has further accelerated the exploration of such compounds, making 702664-43-5 a subject of modern research methodologies.

From a synthetic perspective, 4-(2,4-Dioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)butanoic acid offers opportunities for structure-activity relationship (SAR) studies. Researchers frequently investigate modifications to its thienopyrimidine core or butanoic acid tail to optimize potency and selectivity. Such efforts are often discussed in the context of fragment-based drug design and high-throughput screening, both of which are trending topics in drug development.

In summary, CAS No. 702664-43-5 represents a promising candidate for advancing medicinal chemistry and pharmacological research. Its structural features and functional groups align with contemporary demands for targeted therapies and precision medicine. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative drug discovery and therapeutic innovation.